Cas no 227617-24-5 (2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride)

• Product Name: 2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride
• CAS No: 227617-24-5
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• MDL: MFCD11099514
• CID: 1411578
• PubChem ID: 42937513
• Update Time: 2025-05-26

2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methoxyphenyl)methyl]-1H-pyrazol-5-amine monohydrochloride
• 1-(4-methoxybenzyl)-1H-pyrazol-5-amine hydrochloride
• 1-(4-methoxybenzyl)-1H-pyrazol-5-amine
• 2-[(4-methoxyphenyl)methyl]pyrazol-3-amine,hydrochloride
• 2-(4-Methoxybenzyl)-1,2-dihydro-3H-pyrazol-3-imine hydrochloride
• Z381785588
• AS-46651
• 2-[(4-methoxyphenyl)methyl]pyrazol-3-amine;hydrochloride
• CS-0247707
• LKEUGWIFUNWRQQ-UHFFFAOYSA-N
• 1-(4-METHOXYBENZYL)-1H-PYRAZOL-5-AMINE HCL
• AKOS027252661
• 1-(4-Methoxybenzyl)-1h-pyrazol-5-amine, HCl
• 227617-24-5
• J-014844
• DTXSID00655357
• CS-0035575
• 2-((4-methoxyphenyl)methyl)pyrazol-3-amine hcl
• 2-(4-Methoxybenzyl)-2H-pyrazol-3-ylamine hydrochloride
• SCHEMBL540053
• 2-[(4-Methoxyphenyl)methyl]-2,3-dihydro-1h-pyrazol-3-imine hydrochloride
• G28992
• MFCD11099514
• CX1271
• starbld0038435
• AKOS008095868
• EN300-37225
• 1189708-48-2
• 1-[(4-Methoxyphenyl)methyl]-1H-pyrazol-5-amine--hydrogen chloride (1/1)
• 2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride

• MDL： MFCD11099514
• Inchi： 1S/C11H13N3O.ClH/c1-15-10-4-2-9(3-5-10)8-14-11(12)6-7-13-14;/h2-7H,8,12H2,1H3;1H
• InChI Key： LKEUGWIFUNWRQQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)CN1C(=CC=N1)N

Computed Properties

• Exact Mass: 239.08272
• Monoisotopic Mass: 239.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Color/Form: Light-red to Brown Solid
• PSA: 53.07

2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride

Comprehensive Overview of 2-(4-Methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine Hydrochloride (CAS No. 227617-24-5)

The compound 2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride (CAS No. 227617-24-5) is a chemically synthesized derivative of pyrazole, a heterocyclic aromatic organic compound. This substance has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The presence of a 4-methoxyphenyl group and a pyrazol-3-imine backbone makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for pyrazole derivatives has surged, driven by their role in designing novel therapeutic agents. Researchers are particularly interested in compounds like 2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride due to their potential anti-inflammatory, antimicrobial, and anticancer properties. These attributes align with current trends in precision medicine and targeted drug delivery systems, which are hot topics in the scientific community.

The synthesis of CAS No. 227617-24-5 involves multi-step organic reactions, including condensation and cyclization processes. Its hydrochloride salt form enhances solubility, making it more suitable for biological studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride in drug development?" Studies suggest that this compound may serve as a precursor for synthesizing inhibitors of specific enzymes involved in inflammatory pathways. Its methoxyphenyl moiety is particularly noteworthy, as it often contributes to enhanced binding affinity and metabolic stability in drug candidates.

Another area of interest is the compound's potential role in neuroprotective therapies. With neurodegenerative diseases like Alzheimer's and Parkinson's becoming increasingly prevalent, researchers are exploring pyrazole-based compounds for their ability to modulate neuronal signaling pathways. While CAS No. 227617-24-5 is still under investigation, preliminary data indicate promising results in vitro.

From an industrial perspective, the scalability of 2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride production is a critical consideration. Optimizing reaction conditions to achieve high yields and minimal byproducts is a key focus for manufacturers. This aligns with the broader industry shift toward sustainable and cost-effective synthetic methodologies.

In summary, 2-(4-methoxyphenyl)methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride (CAS No. 227617-24-5) represents a valuable tool in modern chemical and pharmaceutical research. Its structural features and potential biological activities make it a compound of interest for addressing some of today's most pressing medical challenges. As research progresses, this molecule may pave the way for innovative therapeutic solutions.